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Compound of Interest

Compound Name: (R)-(-)-1-Benzyloxy-2-propanol

Cat. No.: B032081

Technical Support Center: (R)-(-)-1-Benzyloxy-2-
propanol

This guide provides essential information for the proper storage, handling, and troubleshooting
of (R)-(-)-1-Benzyloxy-2-propanol for research, scientific, and drug development applications.

Frequently Asked Questions (FAQSs)

Q1: What are the ideal storage conditions for (R)-(-)-1-Benzyloxy-2-propanol? Al: (R)-(-)-1-
Benzyloxy-2-propanol should be stored at a temperature between 2-8°C.[1] The container
should be kept tightly closed and placed in a cool, dry, and well-ventilated area.[2] It should be
protected from direct sunlight, heat, sparks, and other sources of ignition.[2][3]

Q2: What is the shelf life of this compound? A2: While a specific shelf life is not provided in the
documents, related compounds are known to form peroxides over time, especially when
exposed to air. It is good laboratory practice to date the container upon opening and to
periodically test for the presence of peroxides, especially if stored for over a year.[3]

Q3: What personal protective equipment (PPE) is required when handling (R)-(-)-1-Benzyloxy-
2-propanol? A3: When handling this compound, you should wear appropriate personal
protective equipment, including chemical-resistant gloves, safety goggles or eyeshields, and a
lab coat.[4] In cases where dust or aerosols may be generated, a type N95 (US) dust mask or
equivalent respirator is recommended.[5]
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Q4: Is (R)-(-)-1-Benzyloxy-2-propanol hazardous? A4: Yes, it is classified as a hazardous
substance. It is harmful if swallowed (Acute Toxicity 4, Oral) and causes skin and eye irritation.
[6][7] It may also cause respiratory irritation.[6] Refer to the Safety Data Sheet (SDS) for
complete hazard information.

Q5: How should I dispose of waste (R)-(-)-1-Benzyloxy-2-propanol? A5: Dispose of
contaminated materials and unused product in accordance with applicable local, state, and
federal regulations.[4] Do not allow the chemical to enter drains, as it should be prevented from
entering the environment.[8]

Troubleshooting Guide

Q1: My reaction yielded unexpected byproducts or a low yield. Could the quality of my (R)-(-)-1-
Benzyloxy-2-propanol be the cause? Al: Yes, improper storage or handling can affect the
purity of the reagent.

» Peroxide Formation: Like other ethers, this compound may form explosive peroxides upon
exposure to air and light over time. Peroxides can interfere with chemical reactions. It is
advisable to test for peroxides before use, especially if the container has been opened for a
long time.[3]

e Moisture Contamination: Some sources indicate that related compounds can be
hygroscopic. Absorbed moisture can interfere with moisture-sensitive reactions. Ensure the
container is always tightly sealed.

o Degradation: Exposure to high temperatures or direct sunlight can cause degradation.
Always store the compound at the recommended 2-8°C.

Q2: The physical appearance (color, clarity) of the liquid has changed. What should | do? A2: A
change in appearance, such as discoloration or the formation of precipitates, can indicate
degradation or contamination. Do not use the reagent if its appearance has changed. It is safer
to dispose of the questionable material according to your institution's guidelines and use a
fresh stock.

Q3: | observed inconsistent results between different batches of the compound. Why might this
be? A3: Inconsistency can arise from variations in purity or storage history.
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» Confirm Purity: Ensure the assay of the batch meets your experimental requirements (e.g.,
97%).

o Standardize Storage: Implement consistent storage practices for all batches. Ensure all
users are sealing the container properly after use and returning it to cold storage promptly.

» Handling Technique: Avoid introducing contaminants by using clean, dry glassware and
utensils when aliquoting the reagent.

Quantitative Data Summary

The following table summarizes key physical and safety properties for (R)-(-)-1-Benzyloxy-2-

propanol.
Property Value Source(s)
Storage Temperature 2-8°C [1][5]
Molecular Formula C10H1402 [9]
Molecular Weight 166.22 g/mol [7]
Density 1.027 g/mL at 25°C [1]
Refractive Index n20/D 1.510 [1]
Flash Point >109.9 °C (>229.8 °F)

Acute Tox. 4 (Oral), Skin Irrit.
2, Eye Irrit. 2, STOT SE 3

Hazard Classifications

Experimental Protocols

(R)-(-)-1-Benzyloxy-2-propanol is utilized as a reagent in various chemical syntheses, such as
in the preparation of glucokinase activators for diabetes treatment and in stereoselective
synthesis.[1][10]

Detailed experimental protocols are highly application-specific and depend on the target
molecule and reaction scheme. Therefore, a universal protocol cannot be provided.
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Researchers should consult peer-reviewed literature and established synthetic procedures
relevant to their specific research goals.

General Handling for a Reaction:

Ensure the reagent has been stored correctly at 2-8°C.

» Allow the container to equilibrate to room temperature before opening to prevent moisture
condensation.

o Under an inert atmosphere (if the reaction is air-sensitive), withdraw the required amount
using a clean, dry syringe or pipette.

o Seal the container tightly immediately after use and return it to cold storage.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting issues encountered
during experiments involving (R)-(-)-1-Benzyloxy-2-propanol.
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Caption: Troubleshooting workflow for experiments using (R)-(-)-1-Benzyloxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzyloxy-2-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032081#proper-storage-and-handling-conditions-for-
r-1-benzyloxy-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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